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Compound of Interest

Compound Name: 2-Nitroanisole

Cat. No.: B7769701

For researchers, scientists, and professionals in drug development, the responsible
management of chemical waste is a cornerstone of laboratory safety and environmental
stewardship. This guide provides essential, step-by-step procedures for the proper disposal of
2-Nitroanisole, a compound that necessitates careful handling due to its inherent hazards.
Adherence to these protocols is critical for ensuring personnel safety and regulatory
compliance.

Immediate Safety and Handling Precautions: 2-Nitroanisole is classified as harmful if
swallowed and is suspected of causing cancer.[1][2][3] It is crucial to handle this substance
with appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles or a face shield, and a lab coat.[1][2] All handling should occur in a well-
ventilated area or a fume hood to avoid inhalation of vapors.[1] In case of accidental contact,
immediately flush the affected skin or eyes with copious amounts of water for at least 15
minutes and seek medical attention.[2][4]

Step-by-Step Disposal Protocol

The standard and required method for the disposal of 2-Nitroanisole and any materials
contaminated with it is to manage them as hazardous waste through a licensed and approved
waste disposal company.[2][5][6]

e Waste Segregation and Collection:
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o Do not mix 2-Nitroanisole waste with other chemical waste streams unless explicitly
permitted by your institution's Environmental Health and Safety (EHS) department.[5]

o Collect waste 2-Nitroanisole, including any contaminated solids like absorbent materials
or disposable labware, in a designated, chemically compatible, and clearly labeled
hazardous waste container.[5][7] Suitable containers are typically glass or polyethylene-
lined steel with a secure, tight-fitting lid.[5]

o Container Labeling:

o The hazardous waste container must be clearly labeled with the words "Hazardous
Waste."[7]

o The label must include the full chemical name, "2-Nitroanisole," and a clear indication of
its associated hazards (e.g., "Toxic," "Carcinogen”).[1][7]

o Record the accumulation start date on the label.[7]

o Storage of Hazardous Waste:

o Store the sealed hazardous waste container in a designated, well-ventilated, and secure
area.[7]

o The storage location should be away from incompatible materials, such as strong oxidizing
agents, strong bases, and metals, to prevent hazardous reactions.[2][5] Secondary
containment should be in place to mitigate any potential leaks or spills.[7]

e Arranging for Disposal:

o Contact your institution's EHS department or a licensed hazardous waste disposal
company to schedule a pickup for the waste.[5][7]

o Provide the disposal company with all necessary information, including the Safety Data
Sheet (SDS) for 2-Nitroanisole, to ensure proper handling and treatment.[7] The likely
disposal method for this type of compound is high-temperature incineration at a permitted
facility.[5]

e Spill Response:
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o In the event of a small spill, absorb the material with an inert absorbent such as
vermiculite, dry sand, or earth.[5] Do not use combustible materials like paper towels.[5]

o Collect the absorbed material and any contaminated surfaces into a sealed, properly
labeled container for disposal as hazardous waste.[1][5]

o For large spills, evacuate the area and contact your institution's EHS department
immediately.[5]

Empty Container Disposal: Empty containers that previously held 2-Nitroanisole must also be
managed as hazardous waste unless they have been triple-rinsed with an appropriate solvent.
The rinsate from this cleaning process must be collected and disposed of as hazardous liquid
waste.[7]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 2-Nitroanisole.

Property Value Source
Chemical Formula C7H7NOs [1]
Molecular Weight 153.14 g/mol [1]

CAS Number 91-23-6 [1112]
Physical State Liquid [2]
Melting Point 9-12°C [1]
Boiling Point 273 °C [1]
Flash Point 142 °C/ 287.6 °F [2]
Specific Gravity 1.250 g/cm3 [2]

Oral LD50 (Rat) 740 mg/kg [1114]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 2-Nitroanisole.
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2-Nitroanisole Disposal Workflow

On-Site Waste Management Emergency Procedures
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Caption: General workflow for hazardous chemical waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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